Cas no 64628-74-6 (3-Chloro-4-(trifluoromethylthio)aniline)

• Product Name: 3-Chloro-4-(trifluoromethylthio)aniline
• CAS No: 64628-74-6
• MF: C₇H₅ClF₃NS
• MW: 227.634509801865
• MDL: MFCD00190131
• CID: 90280
• PubChem ID: 2736713
• Update Time: 2025-11-01

3-Chloro-4-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(trifluoromethylthio)aniline
• 3-chloro-4-(trifluoromethylsulfanyl)aniline
• 3-chloro-4-(trifluoromethylthio)phenylamine
• 3-Chloro-4-((trifluoromethyl)thio)aniline
• 3-chloro-4-[(trifluoromethyl)sulfanyl]aniline
• PubChem2950
• BLOPJEJSRKMVSU-UHFFFAOYSA-N
• SBB097188
• 3-chloro-4-trifluoromethylthioaniline
• VZ26604
• FS000875
• ST50825774
• 3-chloranyl
• MFCD00190131
• D73301
• 3-chloro-4-trifluoromethylsulfanyl-phenylamine
• EN300-746414
• SCHEMBL1403756
• 64628-74-6
• 3-chloranyl-4-(trifluoromethylsulfanyl)aniline
• CS-0063855
• 3-Chloro-4-(trifluoromethylthio)aniline, 97%
• 3-Chloro-4-(trifluoromethylthio)aniline, AldrichCPR
• SB80166
• AKOS009159178
• DTXSID20371547
• A834836
• AS-65230
• Benzenamine,3-chloro-4-[(trifluoromethyl)thio]-
• FT-0615373
• 3-Chloro-4-[(Trifluoromethyl)Thio]-Benzenamine
• DB-054705
• 3-Chloro-4-(trifluoromethylthio)aniline

• MDL： MFCD00190131
• Inchi： 1S/C7H5ClF3NS/c8-5-3-4(12)1-2-6(5)13-7(9,10)11/h1-3H,12H2
• InChI Key： BLOPJEJSRKMVSU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC(F)(F)F)N
• BRN： 6314200

Computed Properties

• Exact Mass: 226.97800
• Monoisotopic Mass: 226.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Crystals.
• Density: 1.5
• Melting Point: 41-43°C
• Boiling Point: 211.2 °C at 760 mmHg
• Flash Point: 81.6 °C
• Refractive Index: 1.55
• PSA: 51.32000
• LogP: 4.11530
• Solubility: Not determined

3-Chloro-4-(trifluoromethylthio)aniline Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN3334
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• Safety Term：S28;S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Chloro-4-(trifluoromethylthio)aniline

Research Briefing on 3-Chloro-4-(trifluoromethylthio)aniline (CAS: 64628-74-6) in Chemical Biology and Pharmaceutical Applications

3-Chloro-4-(trifluoromethylthio)aniline (CAS: 64628-74-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethylthio (-SCF3) and chloro (-Cl) functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the context of antimicrobial and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from 3-Chloro-4-(trifluoromethylthio)aniline. The study highlighted the compound's ability to inhibit bacterial growth by targeting essential enzymes in microbial metabolism. The trifluoromethylthio group, in particular, was found to enhance the compound's lipophilicity, thereby improving its membrane permeability and efficacy against Gram-positive bacteria such as Staphylococcus aureus.

Another notable application of 3-Chloro-4-(trifluoromethylthio)aniline lies in its use as a building block for agrochemicals. A 2022 report in Pest Management Science detailed its incorporation into novel herbicides and fungicides. The compound's structural features contribute to its stability and bioavailability, making it an attractive candidate for crop protection agents. Field trials demonstrated its effectiveness in controlling fungal pathogens such as Fusarium oxysporum, with minimal environmental impact compared to traditional agrochemicals.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 3-Chloro-4-(trifluoromethylthio)aniline. A 2023 paper in Organic Process Research & Development presented a scalable and eco-friendly synthesis route, reducing the reliance on hazardous reagents and improving overall yield. This development is expected to facilitate broader industrial adoption of the compound, particularly in large-scale pharmaceutical manufacturing.

In conclusion, 3-Chloro-4-(trifluoromethylthio)aniline (CAS: 64628-74-6) represents a versatile and promising compound in the fields of chemical biology and pharmaceuticals. Its unique structural attributes and demonstrated bioactivity underscore its potential for future drug discovery and agrochemical innovation. Ongoing research efforts are likely to uncover additional applications, further solidifying its importance in these domains.